Cas no 2138556-40-6 (3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione)

• Product Name: 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione
• CAS No: 2138556-40-6
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 6492137
• PubChem ID: 165955904
• Update Time: 2025-07-18

3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1155902
• 3-[(1-hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione
• 2138556-40-6
• 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione

• Inchi： 1S/C11H18O3S/c1-9-2-4-11(12,5-3-9)6-10-7-15(13,14)8-10/h2,4,9-10,12H,3,5-8H2,1H3
• InChI Key： AAJOUXYDPHDFTA-UHFFFAOYSA-N
• SMILES： S1(CC(C1)CC1(C=CC(C)CC1)O)(=O)=O

Computed Properties

• Exact Mass: 230.09766561g/mol
• Monoisotopic Mass: 230.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione

Exploring the Unique Properties and Applications of 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione (CAS No. 2138556-40-6)

In the realm of specialty chemicals, 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione (CAS No. 2138556-40-6) has garnered significant attention due to its distinctive molecular structure and potential applications. This compound, characterized by its hydroxy-methylcyclohexenyl and thietane-dione moieties, offers a unique combination of reactivity and stability, making it a subject of interest in pharmaceutical and material science research. Its CAS number 2138556-40-6 serves as a critical identifier for researchers and industry professionals seeking high-purity samples for advanced studies.

The growing demand for novel heterocyclic compounds in drug discovery has placed 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione under the spotlight. Recent trends in AI-driven molecular design and green chemistry have further amplified its relevance, as researchers explore its potential as a bioactive scaffold or polymer precursor. The compound's sulfone group (-SO₂-) and cyclohexenol segment contribute to its unique physicochemical properties, which are currently being investigated for applications ranging from controlled-release formulations to advanced material coatings.

From a synthetic chemistry perspective, the thietane-1,1-dione core of this molecule presents intriguing possibilities for ring-opening reactions and nucleophilic substitutions. The presence of both hydrophilic (hydroxyl) and lipophilic (methylcyclohexene) groups in its structure makes it particularly interesting for structure-activity relationship (SAR) studies. Many researchers searching for "CAS 2138556-40-6 solubility" or "thietane-dione derivatives" are exploring its behavior in various solvent systems and its potential as a building block for more complex molecular architectures.

The pharmaceutical industry has shown particular interest in this compound's potential as a privileged structure in medicinal chemistry. Its hybrid cycloaliphatic-heterocyclic framework may offer advantages in drug-like properties optimization, addressing common challenges in bioavailability and metabolic stability. Recent patent literature reveals growing attention to similar structures for CNS-targeting therapeutics and enzyme modulators, though specific applications of 2138556-40-6 remain proprietary in many cases.

In material science, the 1lambda6-thietane-1,1-dione unit has attracted attention for its potential in creating high-performance polymers with unique thermal and mechanical properties. Researchers investigating "sulfone-containing monomers" or "cyclohexenyl-modified materials" have noted the compound's possible utility in specialty adhesives and engineering plastics. The methyl group at the 4-position of the cyclohexene ring may provide additional opportunities for steric tuning of material properties.

Analytical characterization of 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione presents interesting challenges and opportunities. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are essential for confirming its structure and purity. The compound's chiral center at the hydroxy-bearing carbon adds another layer of complexity, making it relevant to discussions about "stereoselective synthesis" and "chiral separation methods" in contemporary chemistry forums.

Environmental and sustainability considerations surrounding this compound are becoming increasingly important. While not classified as hazardous, its biodegradation pathways and eco-toxicological profile represent active areas of inquiry, particularly among researchers focused on "green chemistry metrics" and "benign by design" approaches. The compound's potential for derivatization without generating problematic byproducts makes it attractive for sustainable chemical processes.

As the scientific community continues to explore CAS 2138556-40-6, its commercial availability and scale-up synthesis routes are subjects of practical interest. Suppliers and researchers alike are investigating optimal protection-deprotection strategies for the hydroxyl group during synthesis, as well as purification methods to achieve the high purity levels required for advanced applications. These practical considerations are frequently searched topics in chemical procurement databases and professional networks.

The future research directions for this compound appear promising, with potential intersections in computational chemistry, materials informatics, and medicinal chemistry optimization. Its structural features make it a compelling case study for molecular property prediction using modern machine learning approaches in chemistry. As more data becomes available about its physicochemical parameters and biological activities, we can anticipate growing references to 3-[(1-Hydroxy-4-methylcyclohex-2-en-1-yl)methyl]-1lambda6-thietane-1,1-dione in both academic literature and industrial applications.